Cas no 195373-68-3 (4-amino-8-methyl-2(1H)-Quinolinone)

4-amino-8-methyl-2(1H)-Quinolinone structure
195373-68-3 structure
Product Name:4-amino-8-methyl-2(1H)-Quinolinone
CAS No:195373-68-3
MF:C10H10N2O
MW:174.199202060699
CID:1108502
PubChem ID:14627645
Update Time:2025-04-20

4-amino-8-methyl-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

    • 4-amino-8-methyl-2(1H)-Quinolinone
    • 4-amino-8-methyl-1H-quinolin-2-one
    • 4-Amino-8-methylquinoline-2-one
    • DB-083567
    • DTXSID30562388
    • 195373-68-3
    • 4-Amino-8-methylquinolin-2(1H)-one
    • Inchi: 1S/C10H10N2O/c1-6-3-2-4-7-8(11)5-9(13)12-10(6)7/h2-5H,1H3,(H3,11,12,13)
    • InChI Key: WIKIEFOSHRTVEI-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2C=CC=C(C)C=2N1)N

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 58.88000
  • LogP: 1.99990
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